3-Methyl-2-naphthol
Overview
Description
3-Methyl-2-naphthol (3-M2N) is a naturally occurring organic compound that is a derivative of naphthalene. It is a white crystalline solid with a strong, unpleasant odor. It is insoluble in water, but soluble in organic solvents and alcohols. 3-M2N is widely used in a variety of industries, including the pharmaceutical, agricultural, and chemical industries. It is also used in the synthesis of various compounds, including dyes, perfumes, and fragrances.
Scientific Research Applications
Methylation of 2-Naphthol Using Dimethyl Carbonate : This study focuses on the methylation of 2-naphthol, which is related to 3-Methyl-2-naphthol. It investigates using dimethyl carbonate for methylation under continuous-flow gas-phase conditions, highlighting its applications in green chemistry due to high conversion rates and low waste production (Tundo, Rosamilia, & Aricò, 2010).
Demonstration of Tissue Oxidase : Complex naphthols, which include derivatives like this compound, are used as reagents for demonstrating tissue oxidase. This study underlines their application in histochemistry, particularly in the context of enzyme activity localization (Burstone, 1959).
Synthesis of 1-(Benzothiazolylamino)methyl-2-naphthols : This research presents a method for synthesizing 1-(benzothiazolylamino)methyl-2-naphthols using a Brønsted acidic ionic liquid. It shows the utility of this compound in facilitating condensation reactions with various aldehydes, leading to high yields under simple and eco-friendly conditions (Shaterian & Hosseinian, 2015).
Enantioselective Addition of Diethylzinc to Aryl Aldehydes : Optically active aminonaphthols, including derivatives of this compound, have been shown to catalyze the enantioselective ethylation of aryl aldehydes. This study highlights its application in producing secondary alcohols with high enantioselectivity (Liu et al., 2001).
Pharmacological Evaluation of 2-Naphthyloxy Derivatives : Research on 2-naphthyloxy derivatives of N,N-substituted acetamides, which includes this compound, demonstrates significant antiamnesic activity. This shows its potential application in neuropsychopharmacology (Piplani et al., 2004).
Mechanism of Action
Mode of Action
The mode of action of 3-methylnaphthalen-2-ol is currently unknown due to the lack of research in this area . More studies are required to understand how this compound interacts with its targets and the resulting changes.
Pharmacokinetics
It has been suggested that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier . It is also suggested to inhibit CYP1A2, an enzyme involved in drug metabolism .
Safety and Hazards
Future Directions
Future directions for “3-Methyl-2-naphthol” include its potential use in the synthesis of a naphthoate ester, which can act like a dopamine D4 antagonist . Additionally, a Brønsted acid-catalyzed domino ring-opening cyclization transformation of donor-acceptor (D-A) cyclopropanes and 2-naphthols has been developed, providing a novel and efficient access to the naphthalene-fused cyclopentanes .
Biochemical Analysis
Biochemical Properties
The compound is known to undergo photochemical reactions when exposed to irradiation or UV light, which may result in the formation of methylbenzopyrylium ion
Molecular Mechanism
It is known that the compound can undergo bond cleavage and mechanistic oxidation, yielding oxidation products
Properties
IUPAC Name |
3-methylnaphthalen-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O/c1-8-6-9-4-2-3-5-10(9)7-11(8)12/h2-7,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRXDLASSYFCAC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC=CC=C2C=C1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70169557 |
Source
|
| Record name | 3-Methyl-2-naphthol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70169557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17324-04-8 |
Source
|
| Record name | 3-Methyl-2-naphthol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=17324-04-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methyl-2-naphthol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017324048 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Methyl-2-naphthol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70169557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methyl-2-naphthol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.572 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-Methyl-2-naphthol | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M6G99CDT8G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: The research mentions phthiocol as a "non-innocent ligand." What does this mean in the context of its interaction with metals, and how does it relate to its observed anticancer activity?
A1: In chemistry, a "non-innocent ligand" refers to a molecule that can participate in electron transfer reactions with the metal ion it binds to. Phthiocol, as highlighted in the research [], can act as a monodentate, bidentate, or tridentate ligand, meaning it can bind to metal ions through one, two, or three sites, respectively. This versatility in binding modes, coupled with its redox-active nature, means that phthiocol can significantly influence the chemical properties and reactivity of the resulting metal complexes.
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